2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-isobutoxyphenyl)acrylamide

• IUPAC Name: (E)-2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-(2-methylpropoxy)phenyl]prop-2-enamide
• InChI: InChI=1S/C22H22N2O4/c1-15(2)14-28-19-6-4-3-5-16(19)11-17(13-23)22(25)24-18-7-8-20-21(12-18)27-10-9-26-20/h3-8,11-12,15H,9-10,14H2,1-2H3,(H,24,25)/b17-11+
• InChI Key: RFMIIOIKCFEJHB-GZTJUZNOSA-N
• Canonical SMILES: CC(C)COC1=CC=CC=C1C=C(C#N)C(=O)NC2=CC3=C(C=C2)OCCO3
• Isomeric SMILES: CC(C)COC1=CC=CC=C1/C=C(\C#N)/C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C22H22N2O4
• Molecular Weight: 378.4 g/mol

Description

2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-isobutoxyphenyl)acrylamide, also known as Compound A, is a small molecule inhibitor of the transcription factor nuclear factor kappa B (NF-κB). NF-κB plays a crucial role in the regulation of the immune response, inflammation, and cell survival. Aberrant activation of NF-κB is implicated in the pathogenesis of several diseases, including cancer, autoimmune disorders, and inflammatory diseases. Therefore, Compound A has attracted significant attention as a potential therapeutic agent for these diseases.

Mechanism of Action

2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-isobutoxyphenyl)acrylamide A inhibits NF-κB activation by binding to the inhibitor of kappa B kinase (IKK) complex, which is responsible for phosphorylating the inhibitor of kappa B (IκB) protein. Phosphorylation of IκB leads to its ubiquitination and degradation, which allows NF-κB to translocate to the nucleus and activate gene transcription. This compound A prevents the phosphorylation of IκB by binding to the ATP-binding pocket of the IKK complex, thereby blocking its kinase activity.
Biochemical and physiological effects:
This compound A has been shown to have several biochemical and physiological effects. It can inhibit the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, and chemokines, such as MCP-1. It can also induce apoptosis in cancer cells and sensitize them to chemotherapy. In addition, this compound A can reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-isobutoxyphenyl)acrylamide A has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has a high potency and selectivity for IKK inhibition, which minimizes off-target effects. However, this compound A has some limitations as well. It has poor solubility in water and requires the use of organic solvents for in vitro and in vivo experiments. It also has a short half-life in vivo, which limits its therapeutic potential.

Future Directions

There are several future directions for the research on 2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-isobutoxyphenyl)acrylamide A. One direction is to optimize its pharmacokinetic properties to improve its bioavailability and half-life. Another direction is to explore its potential as a therapeutic agent for autoimmune disorders, such as rheumatoid arthritis and multiple sclerosis. Additionally, the combination of this compound A with other chemotherapeutic agents or immunomodulators could enhance its efficacy and reduce toxicity. Finally, the development of more potent and selective IKK inhibitors could provide new insights into the role of NF-κB in disease pathogenesis.

Scientific Research Applications

2-cyano-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(2-isobutoxyphenyl)acrylamide A has been extensively studied for its potential therapeutic applications. Several studies have demonstrated its efficacy in inhibiting NF-κB activation and downstream signaling pathways. In vitro studies have shown that this compound A can inhibit the growth of cancer cells and sensitize them to chemotherapy. In vivo studies have shown that this compound A can reduce inflammation and improve survival in animal models of sepsis and acute lung injury.